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Compound of Interest

Compound Name: Diaminopimelic Acid

Cat. No.: B102294 Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for researchers, scientists, and drug development professionals working with

Diaminopimelic Acid (DAP). Adherence to these guidelines is critical for ensuring laboratory

safety and minimizing potential hazards.

Hazard Identification and Personal Protective
Equipment (PPE)
Diaminopimelic Acid is classified as a hazardous substance that can cause skin irritation,

serious eye irritation, and may lead to respiratory irritation.[1][2][3] Therefore, the use of

appropriate Personal Protective Equipment (PPE) is mandatory when handling this chemical.

Recommended Personal Protective Equipment:
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PPE Category Specification Rationale

Hand Protection
Chemical-resistant gloves

(e.g., nitrile).

To prevent skin contact and

irritation.[4] Gloves should be

inspected before use and

changed if contaminated.

Eye and Face Protection
Safety glasses with side

shields or goggles.[4][5]

To protect against dust

particles and potential

splashes.

A face shield should be worn in

addition to safety glasses or

goggles if there is a risk of

splashing.[4][6]

Provides a broader shield for

the face from splashes.

Body Protection
A lab coat is the minimum

requirement.[7]

To protect skin and clothing

from contamination.

Respiratory Protection

A NIOSH- or CEN-certified

respirator should be used

when handling large quantities

or if dust generation is

unavoidable.[8][9]

To prevent inhalation of dust

particles that may cause

respiratory irritation.[8][10]

Safe Handling and Storage Procedures
Proper handling and storage are crucial to minimize exposure and maintain the integrity of

Diaminopimelic Acid.

Handling:

Work in a well-ventilated area, preferably in a chemical fume hood, to minimize dust

inhalation.[8][9]

Avoid all personal contact, including inhalation of dust.[11]

Minimize dust generation and accumulation during handling.[8]
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Wash hands thoroughly with soap and water after handling the substance.[1][8]

Do not eat, drink, or smoke in areas where the chemical is handled.[8]

Storage:

Store in a tightly-closed container.[8][9]

Keep the container in a cool, dry, and well-ventilated place.[5][8][9]

Store away from incompatible materials such as strong oxidizing agents.[10]

Emergency Procedures and First Aid
Immediate and appropriate first aid is critical in the event of an exposure.

Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.[8]

[9]

Skin Contact

Immediately flush the skin with plenty of soap

and water for at least 15 minutes while removing

contaminated clothing. Seek medical attention if

irritation occurs.[1][8]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[1][8]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[8][11]
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Spill and Disposal Plan
A clear plan for managing spills and disposing of waste is essential for laboratory safety and

environmental protection.

Spill Cleanup:

Evacuate and Secure: Evacuate non-essential personnel from the spill area. Ensure

adequate ventilation.[12]

Wear PPE: Put on the appropriate personal protective equipment as outlined in Section 1.

Containment: Prevent further leakage or spillage if it is safe to do so.[5][8]

Cleanup: Gently sweep or vacuum the spilled solid material. Avoid creating dust.[5][8][12]

Place the collected material into a suitable, labeled container for disposal.[5][8]

Decontamination: Clean the spill area thoroughly.

Disposal:

Dispose of waste material in accordance with all applicable federal, state, and local

regulations.[2][8]

Do not allow the chemical to enter drains or waterways.[8][9]

Contaminated packaging should be disposed of as unused product.[8]

Quantitative Data
The following table summarizes key physical and chemical properties of Diaminopimelic Acid.

No occupational exposure limits have been established by regulatory bodies.
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Property Value

Molecular Formula C₇H₁₄N₂O₄

Molecular Weight 190.20 g/mol [3][8]

Appearance White to beige powder[8][13]

Melting Point Approximately 300 °C / 572 °F[8][13]

Solubility Soluble in water, diluted acids, and alkali[8]

OSHA PEL No data available[8]

NIOSH REL No data available[8]

ACGIH TLV No data available[8]

Experimental Workflow: Chemical Spill Response
The following diagram outlines the step-by-step workflow for responding to a Diaminopimelic
Acid spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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